Cas no 2172127-97-6 (tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate
• CAS No: 2172127-97-6
• MF: C₁₄H₂₄N₄O₃
• MW: 296.365363121033
• CID: 5804207
• PubChem ID: 165519417
• Update Time: 2025-06-14

tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate
• EN300-1278022
• 2172127-97-6
• tert-butyl 4-[4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-yl]piperidine-1-carboxylate

• Inchi： 1S/C14H24N4O3/c1-14(2,3)21-13(20)18-7-5-10(6-8-18)12-11(9-19)15-16-17(12)4/h10,19H,5-9H2,1-4H3
• InChI Key： NORMFQAAQIFXKA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=C(CO)N=NN2C)CC1)=O

Computed Properties

• Exact Mass: 296.18484064g/mol
• Monoisotopic Mass: 296.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2172127-97-6)

The compound tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate (CAS: 2172127-97-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both a hydroxymethyl group and a 1,2,3-triazole moiety in its structure makes it a versatile building block for the development of targeted therapeutics. Researchers have successfully employed click chemistry techniques to further functionalize this compound, enabling the creation of libraries of derivatives with diverse biological activities.

In terms of biological activity, preliminary investigations suggest that derivatives of tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate exhibit promising interactions with various enzymatic targets. Notably, some analogs have shown inhibitory effects against specific kinases involved in inflammatory pathways, making them potential candidates for the treatment of autoimmune diseases. The compound's piperidine scaffold contributes to its favorable pharmacokinetic properties, including improved membrane permeability and metabolic stability.

Recent synthetic approaches to this compound have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been applied to the synthesis process, with researchers developing more efficient catalytic systems and solvent-free reaction conditions. These advancements have significantly improved the scalability of production, addressing previous limitations in large-scale manufacturing.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the core structure affect biological activity. The hydroxymethyl group at the 4-position of the piperidine ring appears crucial for target binding, while modifications to the triazole moiety can fine-tune selectivity. These findings are guiding the design of next-generation compounds with enhanced therapeutic profiles.

Looking forward, research efforts are increasingly focusing on the application of this compound in targeted drug delivery systems. Its chemical functionality allows for conjugation with various drug molecules and targeting ligands, enabling the development of more precise therapeutic agents. Additionally, computational modeling approaches are being employed to predict the behavior of novel derivatives, accelerating the drug discovery process.

In conclusion, tert-butyl 4-4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazol-5-ylpiperidine-1-carboxylate represents a promising scaffold in medicinal chemistry with multiple potential applications. Ongoing research continues to uncover new possibilities for this versatile compound, from its role as a synthetic intermediate to its direct therapeutic applications. The chemical community anticipates further breakthroughs as investigations into this molecule progress.